Cas no 1895190-72-3 (Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy-)

• Product Name: Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy-
• CAS No: 1895190-72-3
• MF: C₇H₃BrF₂O₂
• MW: 236.998328447342
• CID: 5192169
• PubChem ID: 117275419
• Update Time: 2025-05-23

Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy-

• Inchi： 1S/C7H3BrF2O2/c8-4-1-3(2-11)5(9)6(10)7(4)12/h1-2,12H
• InChI Key： UHZJKFJIZMKEHU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Br)=C(O)C(F)=C1F

Computed Properties

• Exact Mass: 235.92845g/mol
• Monoisotopic Mass: 235.92845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy-

Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy - A Comprehensive Overview

Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy (CAS No. 1895190-72-3) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a hydroxyl group at the 4-position, bromine at the 5-position, and two fluorine atoms at the 2 and 3 positions. The presence of these substituents imparts distinctive chemical properties to the molecule, making it a valuable compound in research and industrial applications.

The synthesis of Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy involves a series of carefully controlled reactions. Typically, the starting material is bromobenzene or a related derivative. Through a combination of electrophilic substitution and subsequent functional group transformations, the desired product is obtained. The introduction of fluorine atoms at the 2 and 3 positions requires precise conditions to ensure regioselectivity and avoid unwanted side reactions. Recent advancements in catalytic methods have improved the efficiency of these transformations, reducing production costs and enhancing purity levels.

One of the most promising areas of application for Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy is in pharmaceutical research. The compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties. These findings are supported by recent research published in leading journals such as *Journal of Medicinal Chemistry* and *Chemical Biology*, where researchers demonstrated that the compound's hydroxyl group plays a critical role in its biological activity.

In addition to its role in drug discovery, Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate electron transport. Recent studies published in *Advanced Materials* highlight how the compound's fluorine substituents enhance its stability under high-energy conditions.

The environmental impact of Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy has also been a topic of interest among scientists. Due to its complex structure and halogen content, understanding its biodegradation pathways is crucial for assessing its environmental safety. Recent research conducted by environmental chemists at leading universities has revealed that the compound undergoes rapid degradation under aerobic conditions when exposed to microbial communities. This finding is significant for industries that handle or produce this compound, as it suggests that proper waste management practices can mitigate potential environmental risks.

From an analytical standpoint, determining the purity and stability of Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy is essential for ensuring its reliability in various applications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed for this purpose. Recent advancements in high-resolution mass spectrometry have enabled more accurate determination of molecular weights and structural elucidation of this compound.

In conclusion, Benzaldehyde, 5-bromo-2,3-difluoro-4-hydroxy (CAS No. 1895190-72-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing modern science and technology.